Cas no 5505-79-3 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone)

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone structure
5505-79-3 structure
Product Name:3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
CAS No:5505-79-3
MF:C5H11N5
MW:141.174339532852
CID:352930
PubChem ID:13046500
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
    • (5-propyl-1H-1,2,4-triazol-3-yl)hydrazine
    • 3-Hydrazinyl-5-propyl-1H-1,2,4-triazole
    • SCHEMBL22750790
    • DTXSID20516254
    • 5505-79-3
    • AKOS006336440
    • Inchi: 1S/C5H11N5/c1-2-3-4-7-5(8-6)10-9-4/h2-3,6H2,1H3,(H2,7,8,9,10)
    • InChI Key: KRMHQGCCODUXAS-UHFFFAOYSA-N
    • SMILES: N1C(CCC)=NC(NN)=N1

Computed Properties

  • Exact Mass: 141.10163
  • Monoisotopic Mass: 141.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 96
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 79.6Ų

Experimental Properties

  • PSA: 74.8
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